Cas no 1805154-79-3 (Methyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805154-79-3
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 4856763
• Update Time: 2025-06-28

Methyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H13F2N3O2/c1-17-7(16)3-5-2-6(4-13)15-10(14)8(5)9(11)12/h2,9H,3-4,13H2,1H3,(H2,14,15)
• InChI Key： ZISAPPFTQQZWOP-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)N=C(CN)C=C1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: -0.2
• Topological Polar Surface Area: 91.2

Additional information on Methyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate

Chemical Compound: Methyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1805154-79-3)

Methyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate is a complex organic compound with the CAS registry number 1805154-79-3. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry and pharmacology due to their diverse biological activities and potential applications in drug design.

The molecular structure of this compound is characterized by a pyridine ring with multiple substituents: an amino group at position 2, an aminomethyl group at position 6, a difluoromethyl group at position 3, and an acetate methyl ester at position 4. These substituents contribute to the compound's unique chemical properties, including its solubility, stability, and reactivity under various conditions.

Recent studies have highlighted the potential of Methyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate in the field of medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules, particularly in the development of anti-cancer agents and anti-inflammatory drugs. The presence of amino and difluoromethyl groups provides opportunities for further functionalization and optimization of pharmacokinetic properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, amidations, and esterifications. The synthesis strategy often involves the use of intermediates such as pyridine derivatives with appropriate substituents, followed by careful control of reaction conditions to achieve high yields and purity.

The physical properties of Methyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate include a melting point of approximately 150°C and a molecular weight of around 288 g/mol. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications, including chromatographic separations and spectroscopic analyses.

From an environmental perspective, this compound has been evaluated for its biodegradability under aerobic conditions. Studies indicate that it undergoes moderate degradation under standard laboratory settings, suggesting that it may not pose significant long-term environmental risks when handled responsibly.

In conclusion, Methyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1805154-79-3) is a versatile pyridine derivative with promising applications in drug discovery and organic synthesis. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development in the pharmaceutical industry.